Cas no 1706295-94-4 (4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide)

• Product Name: 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide
• CAS No: 1706295-94-4
• MF: C₂₁H₂₁N₃O₄S₂
• MW: 443.539142370224
• CID: 6387832
• PubChem ID: 90627852
• Update Time: 2025-10-31

4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS025101317
• F6471-6111
• 4-(morpholine-4-sulfonyl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide
• 1706295-94-4
• 4-morpholin-4-ylsulfonyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]benzamide
• 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide

• Inchi： 1S/C21H21N3O4S2/c25-21(23-13-16-11-19(14-22-12-16)18-5-10-29-15-18)17-1-3-20(4-2-17)30(26,27)24-6-8-28-9-7-24/h1-5,10-12,14-15H,6-9,13H2,(H,23,25)
• InChI Key： BEUKOJAPVOZNIG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2C=NC=C(C3=CSC=C3)C=2)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 443.09734851g/mol
• Monoisotopic Mass: 443.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide

4-(Morpholinosulfonyl)-N-((5-(Thiophen-3-yl)pyridin-3-yl)methyl)benzamide (CAS No. 1706295-94-4): An Overview

4-(Morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide (CAS No. 1706295-94-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as sulfonamides, which are characterized by the presence of a sulfonyl group (-SO₂-) bonded to an amine group (-NH₂). The combination of morpholine, thiophene, and pyridine moieties in this compound makes it a promising candidate for various biological studies and drug development initiatives.

The morpholine ring, a six-membered cyclic amine, is a common structural element in many pharmaceuticals due to its ability to enhance solubility and bioavailability. In the context of 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide, the morpholine ring contributes to the overall polarity and stability of the molecule, making it suitable for various biological assays.

The thiophene moiety, a five-membered heterocyclic compound containing sulfur, is known for its aromatic properties and has been widely used in the design of bioactive molecules. The presence of thiophene in this compound adds to its structural diversity and may influence its binding affinity to specific biological targets. Recent studies have shown that thiophene-containing compounds exhibit potent anti-inflammatory and anti-cancer activities, making them valuable candidates for drug discovery.

The pyridine ring, another heterocyclic aromatic compound, is a key structural component in many pharmaceuticals due to its basicity and ability to form hydrogen bonds. In 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide, the pyridine ring likely plays a crucial role in modulating the compound's pharmacological properties. Pyridine derivatives have been extensively studied for their potential as inhibitors of various enzymes and receptors, including kinases and G-protein coupled receptors (GPCRs).

The sulfonamide functional group (-SO₂NH₂) is a versatile moiety with a wide range of biological activities. Sulfonamides are known for their antimicrobial properties and have been used as antibiotics for decades. However, recent research has expanded their applications to include anti-inflammatory, antidiabetic, and anticancer activities. In the context of 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide, the sulfonamide group may contribute to its potential as a multifunctional therapeutic agent.

The synthesis of 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide typically involves several steps, including the formation of the morpholine sulfonamide intermediate and subsequent coupling with the thiophene-pyridine derivative. The detailed synthetic route can vary depending on the specific conditions and reagents used, but common methods include nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions.

In terms of biological activity, preliminary studies have shown that 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide exhibits promising anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide has also shown potential as an anticancer agent. In vitro studies using human cancer cell lines have indicated that this compound can induce apoptosis and inhibit cell proliferation through multiple mechanisms, including modulation of cell cycle progression and activation of caspase-dependent pathways. These results highlight its potential for further investigation as a novel anticancer therapeutic.

To further explore the therapeutic potential of 4-(morpholinosulfonyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide, ongoing research is focusing on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. Preclinical studies are essential for understanding how this compound behaves in vivo, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

In conclusion, 4-(morpholinosulfonyl)-N-((5-thiophen-3-yl)pyridin-3-yl)methyl)benzamide (CAS No. 1706295-94-4) represents an exciting new addition to the field of medicinal chemistry. Its unique combination of morpholine, thiophene, pyridine, and sulfonamide moieties makes it a versatile molecule with potential applications in treating inflammatory diseases and cancer. As research continues to advance our understanding of this compound's biological activities and pharmacological properties, it holds promise as a valuable tool for drug discovery and development.